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Compound of Interest

Compound Name: 3-Pentanone

Cat. No.: B124093 Get Quote

For researchers, scientists, and professionals in drug development, the selection of an

appropriate solvent is a critical decision that can significantly impact experimental outcomes,

from reaction kinetics to compound solubility and purification efficiency. This guide provides a

detailed comparison of two common ketones, 3-pentanone and acetone, highlighting their key

solvent properties through experimental data and established testing protocols.

This objective analysis aims to equip laboratory professionals with the necessary information to

make informed decisions when selecting between these two versatile solvents. The

comparison encompasses physical and chemical properties, supported by standardized

experimental methodologies.

Comparative Solvent Properties
A summary of the key physical and chemical properties of 3-pentanone and acetone is

presented below. This data has been compiled from various chemical and safety data sheets to

provide a comprehensive overview for easy comparison.
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Property 3-Pentanone Acetone

Molecular Formula C₅H₁₀O C₃H₆O

Molecular Weight 86.13 g/mol [1] 58.08 g/mol [2]

Boiling Point 101.5 °C[3][4] 56 °C[2]

Melting Point -42 °C[3][4] -94.9 °C[5]

Density 0.813 g/mL at 25 °C[3][4] 0.791 g/L at 20 °C

Viscosity
Data not readily available in

search results
0.32 mPa·s at 20 °C

Dielectric Constant
Data not readily available in

search results
21.4 at 20 °C

Solubility in Water
Soluble in about 25 parts

water[3][6]
Miscible in all proportions[7]

Flash Point 13 °C[1] -18 °C

Visualization of Solvent Selection Workflow
The following diagram illustrates a typical workflow for selecting a suitable solvent for a

chemical process, highlighting the decision points where the properties of 3-pentanone and

acetone would be considered.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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